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Compound of Interest
Compound Name: (lodomethyl)cyclobutane

Cat. No.:

L Get Quote

B096553

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for
(lodomethyl)cyclobutane. The following procedures are designed to ensure the safe handling
of this compound in a laboratory setting.

(lodomethyl)cyclobutane is a flammable liquid and vapor that is harmful if swallowed. It can
cause skin and serious eye irritation, and may also cause respiratory irritation.[1] Adherence to
strict safety protocols is mandatory to minimize risk and ensure a safe laboratory environment.

Key Quantitative Data

A summary of the key physical and chemical properties of (lodomethyl)cyclobutane is
provided below.

Property

Value

Molecular Formula

CsHsl[1][2]

Molecular Weight

196.03 g/mol [1][2]

CAS Number

16408-62-1[1][2]

Physical Form

Liquid[3]

Storage Temperature

Room temperature or refrigerator[2][3]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following PPE is
required for handling (lodomethyl)cyclobutane:

Specifications & Best

Protection Area Required PPE .
Practices
] Safety goggles with side- Must conform to EN 166 (EU)
Eye & Face Protection _ _
shields or a face shield or NIOSH (US) standards.[4]

Nitrile or neoprene gloves are

recommended. Always check

Hand Protection Chemical-resistant gloves
the glove manufacturer's
compatibility chart.[5]
A polyethylene-coated
polypropylene gown or a
Body Protection Chemical-resistant lab coat similar non-absorbent material

is preferred over standard cloth

lab coats.[5]

If exposure limits are exceeded
or irritation is experienced, a
) ) Use in a well-ventilated area or  full-face respirator with an
Respiratory Protection _ , _
chemical fume hood appropriate cartridge for
organic vapors should be

used.[4]

Operational Plan: Safe Handling and Disposal

All operations involving (lodomethyl)cyclobutane must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

Experimental Protocol:
» Receiving and Storage:

o Upon receipt, verify that the container is intact and properly labeled.
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
o Keep away from heat, sparks, open flames, and other ignition sources.[7]

o Store apart from incompatible materials such as strong oxidizing agents and strong bases.

[41[7]

e Preparation and Use:

o Designated Area: All work with this compound should be performed in a designated area
within a chemical fume hood.

o Personal Protective Equipment: Don all required PPE as detailed in the table above before
entering the designated handling area.

o Weighing: If weighing the liquid, perform this task within the fume hood. Use a tared,
sealed container for transport.

o Solution Preparation: When preparing solutions, add the compound slowly to the solvent
to avoid splashing.

o Handling: Use non-sparking tools and explosion-proof equipment.[4] Avoid contact with
skin and eyes, and avoid breathing vapors or mists.[4]

e Accidental Release Measures:

o Small Spills:

Remove all sources of ignition.[4]

Ensure adequate ventilation.

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material and place it in a suitable, closed container for disposal.[4]
o Large Spills:

» Evacuate personnel to a safe area.[4]
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» Prevent further leakage if it is safe to do so.[4]
= Do not allow the chemical to enter drains.[4]

» Contact environmental health and safety personnel for assistance.

o First Aid Measures:

[¢]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a doctor if irritation persists.[4]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing and get
immediate medical attention.[4][6]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention or call a poison control center.[4]

e Disposal Plan:

o

Waste Collection: Collect all waste materials containing (lodomethyl)cyclobutane,
including empty containers, contaminated PPE, and unused solutions, in a designated and
clearly labeled hazardous waste container.[4]

Disposal Method: Dispose of chemical waste in accordance with local, state, and federal
environmental regulations. This may involve removal to a licensed chemical destruction
plant or controlled incineration with flue gas scrubbing.[4]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, the packaging can be punctured to make it
unusable for other purposes and then disposed of in a sanitary landfill.[4]

Workflow for Safe Handling of
(lodomethyl)cyclobutane
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Caption: A workflow for the safe handling of (lodomethyl)cyclobutane from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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